Cas no 648896-64-4 (8-Quinolinol, 2-[2-(methylthio)phenyl]-)

• Product Name: 8-Quinolinol, 2-[2-(methylthio)phenyl]-
• CAS No: 648896-64-4
• MF: C₁₆H₁₃NOS
• MW: 267.345522642136
• CID: 413196
• PubChem ID: 57939307
• Update Time: 2025-04-19

8-Quinolinol, 2-[2-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinol, 2-[2-(methylthio)phenyl]-
• 2-(2-methylsulfanylphenyl)quinolin-8-ol
• SCHEMBL8344722
• 648896-64-4
• 2-[2-(Methylsulfanyl)phenyl]quinolin-8-ol
• 2-(2-(Methylthio)phenyl)quinolin-8-ol
• DTXSID60728379

• Inchi： 1S/C16H13NOS/c1-19-15-8-3-2-6-12(15)13-10-9-11-5-4-7-14(18)16(11)17-13/h2-10,18H,1H3
• InChI Key： UZADFIHTSSMNMN-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1C=CC2C=CC=C(C=2N=1)O

Computed Properties

• Exact Mass: 267.07189
• Monoisotopic Mass: 267.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• PSA: 33.12